![molecular formula C16H10F3N3O2 B2419781 4-hydroxy-N-(pyridin-4-yl)-8-(trifluoromethyl)quinoline-3-carboxamide CAS No. 946204-10-0](/img/structure/B2419781.png)
4-hydroxy-N-(pyridin-4-yl)-8-(trifluoromethyl)quinoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-hydroxy-N-(pyridin-4-yl)-8-(trifluoromethyl)quinoline-3-carboxamide is a synthetic compound that belongs to the class of quinoline carboxamides. It has gained significant attention from the scientific community due to its potential applications in the field of drug discovery and development.
Scientific Research Applications
Polymorphic Modifications and Diuretic Properties
Quinoline derivatives have been identified for their strong diuretic properties, suggesting potential applications in hypertension treatment. For example, a study on a similar compound highlights the discovery of two polymorphic modifications, which could have implications for its effectiveness as a new hypertension remedy (Shishkina et al., 2018).
Antimicrobial Agents
Certain quinoline derivatives have been synthesized for their potent antimicrobial properties. Research into novel pyrazolo[3,4-d]pyrimidine derivatives demonstrates their efficacy as antibacterial and antifungal agents (Holla et al., 2006).
ATM Kinase Inhibition
Quinoline carboxamides have been optimized as selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase. This discovery opens pathways for investigating ATM inhibition in vivo, especially in combination with DNA double-strand break-inducing agents, potentially relevant for cancer therapy (Degorce et al., 2016).
Metal Complex Formation
Quinoline derivatives have been utilized in the synthesis of metal complexes, demonstrating potential applications in targeted delivery systems, particularly for delivering nitric oxide to biological sites such as tumors (Yang et al., 2017).
Corrosion Inhibition
Quinoline and its derivatives are recognized for their application as anticorrosive materials. These compounds, especially those with polar substituents, effectively form stable chelating complexes with metallic surfaces, offering a green approach to corrosion inhibition (Verma et al., 2020).
properties
IUPAC Name |
4-oxo-N-pyridin-4-yl-8-(trifluoromethyl)-1H-quinoline-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10F3N3O2/c17-16(18,19)12-3-1-2-10-13(12)21-8-11(14(10)23)15(24)22-9-4-6-20-7-5-9/h1-8H,(H,21,23)(H,20,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUROWBKFVFQXKG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)C(F)(F)F)NC=C(C2=O)C(=O)NC3=CC=NC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10F3N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-hydroxy-N-(pyridin-4-yl)-8-(trifluoromethyl)quinoline-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.